Cas no 1187932-04-2 (3-(S)-aminomethyl-2-cbz-1,2,3,4-tetrahydro-isoquinoline)

• Product Name: 3-(S)-aminomethyl-2-cbz-1,2,3,4-tetrahydro-isoquinoline
• CAS No: 1187932-04-2
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• MDL: MFCD04114882
• CID: 2182438
• PubChem ID: 57364940
• Update Time: 2025-06-07

3-(S)-aminomethyl-2-cbz-1,2,3,4-tetrahydro-isoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(S)-aminomethyl-2-cbz-1,2,3,4-tetrahydro-isoquinoline
• benzyl (3S)-3-(aminomethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate
• CS-0340584
• (S)-3-AMINOMETHYL-3,4-DIHYDRO-1H-ISOQUINOLINE-2-CARBOXYLIC ACID BENZYL ESTER
• UCWFSUNQYKZJPE-KRWDZBQOSA-N
• DB-271416
• Benzyl (3S)-3-(aminomethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate
• (S)-3-Aminomethyl-3,4-dihydro-1H-isoquinoline-2-carboxylicacidbenzylester
• 1187932-04-2
• Phenylmethyl (3S)-3-(aminomethyl)-3,4-dihydro-2(1H)-isoquinolinecarboxylate

• MDL： MFCD04114882
• Inchi： 1S/C18H20N2O2/c19-11-17-10-15-8-4-5-9-16(15)12-20(17)18(21)22-13-14-6-2-1-3-7-14/h1-9,17H,10-13,19H2/t17-/m0/s1
• InChI Key： UCWFSUNQYKZJPE-KRWDZBQOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2C=CC=CC=2C[C@H]1CN)=O

Computed Properties

• Exact Mass: 296.152477885Da
• Monoisotopic Mass: 296.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.6Ų

Additional information on 3-(S)-aminomethyl-2-cbz-1,2,3,4-tetrahydro-isoquinoline

3-(S)-Aminomethyl-2-Cbz-1,2,3,4-Tetrahydro-Isoquinoline: A Comprehensive Overview

3-(S)-Aminomethyl-2-cbz-1,2,3,4-tetrahydro-isoquinoline (CAS No. 1187932-04-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an aminomethyl group and a benzyloxycarbonyl (Cbz) protecting group. These features make it a valuable intermediate in the synthesis of complex molecules and drug candidates.

The aminomethyl group in 3-(S)-aminomethyl-2-cbz-1,2,3,4-tetrahydro-isoquinoline is particularly noteworthy due to its reactivity and potential for functionalization. This group can be readily modified through various chemical reactions, such as acylation, alkylation, and coupling reactions, making it a key component in the development of bioactive molecules. The presence of the Cbz protecting group ensures that the amino functionality remains stable during synthetic manipulations, allowing for precise control over the final product's properties.

The tetrahydro-isoquinoline scaffold is a well-known structure in medicinal chemistry due to its ability to mimic natural products and interact with biological targets. This scaffold has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. Recent research has highlighted the importance of stereochemistry in these compounds, with the (S)-configuration of the aminomethyl group playing a crucial role in their biological activity.

In the context of drug discovery, 3-(S)-aminomethyl-2-cbz-1,2,3,4-tetrahydro-isoquinoline serves as a valuable starting material for the synthesis of novel compounds with diverse biological activities. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and neuroprotective effects. These properties are attributed to their ability to modulate specific signaling pathways involved in inflammation and neurodegeneration.

The synthesis of 3-(S)-aminomethyl-2-cbz-1,2,3,4-tetrahydro-isoquinoline typically involves a multi-step process that begins with the formation of the tetrahydroisoquinoline core. The introduction of the Cbz protecting group is crucial for controlling the reactivity of the amino group during subsequent transformations. Advanced synthetic methods, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been developed to improve the efficiency and selectivity of these processes.

In addition to its use as an intermediate in drug synthesis, 3-(S)-aminomethyl-2-cbz-1,2,3,4-tetrahydro-isoquinoline has also found applications in chemical biology research. Its unique structural features make it an excellent tool for probing protein-protein interactions and studying cellular signaling pathways. For example, researchers have utilized this compound to develop small-molecule inhibitors that target specific enzymes involved in disease pathways.

The stability and solubility properties of 3-(S)-aminomethyl-2-cbz-1,2,3,4-tetrahydro-isoquinoline are important considerations for its use in both laboratory settings and industrial applications. Recent studies have focused on optimizing these properties through various modifications to the molecular structure. For instance, introducing polar functional groups or altering the substituents on the tetrahydroisoquinoline ring can enhance solubility and improve pharmacokinetic profiles.

In conclusion, 3-(S)-aminomethyl-2-cbz-1,2,3,4-tetrahydro-isoquinoline (CAS No. 1187932-04-2) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for the development of novel therapeutics and chemical biology studies. Ongoing research continues to uncover new applications and optimize its properties for various scientific and industrial uses.